Cas no 73945-39-8 (Cyclopentanesulfonamide)

• Product Name: Cyclopentanesulfonamide
• CAS No: 73945-39-8
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• MDL: MFCD03550609
• CID: 555032
• PubChem ID: 4645983
• Update Time: 2025-07-24

Cyclopentanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Cyclopentanesulfonamide
• Cyclopentanesulfonamide (9CI)
• SCHEMBL244348
• SY186110
• FT-0745747
• DTXSID00405213
• EN300-74729
• MFCD03550609
• C77560
• AKOS010296364
• 73945-39-8
• cyclopentanesulfonic acid amide
• OPASRWWZEIMSOZ-UHFFFAOYSA-N
• cyclopentyl sulfonamide
• CS-0139283
• BS-13102
• Z734461564
• DTXCID30356067
• DA-03176

• MDL： MFCD03550609
• Inchi： 1S/C5H11NO2S/c6-9(7,8)5-3-1-2-4-5/h5H,1-4H2,(H2,6,7,8)
• InChI Key： OPASRWWZEIMSOZ-UHFFFAOYSA-N
• SMILES： S(C1CCCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 149.05104977g/mol
• Monoisotopic Mass: 149.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 77-79 °C
• Boiling Point: 285.5±23.0 °C at 760 mmHg
• Flash Point: 126.5±22.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Cyclopentanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Cyclopentanesulfonamide

Introduction to Cyclopentanesulfonamide (CAS No: 73945-39-8)

Cyclopentanesulfonamide, with the chemical identifier CAS No. 73945-39-8, is a sulfonamide derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its cyclopentane ring fused with a sulfonamide group, exhibits unique chemical and biological properties that make it a promising candidate for various applications, particularly in medicinal chemistry and drug development.

The structure of Cyclopentanesulfonamide consists of a five-membered cyclopentane ring substituted with a sulfonamide functional group (-SO₂NH₂). This structural motif imparts specific physicochemical properties, such as solubility, stability, and reactivity, which are critical factors in determining its utility in synthetic chemistry and biological assays. The sulfonamide group is known for its ability to act as a pharmacophore, contributing to the binding affinity and specificity of many drugs targeting bacterial infections, inflammatory diseases, and other therapeutic areas.

In recent years, Cyclopentanesulfonamide has been extensively studied for its potential in the development of novel therapeutic agents. One of the most compelling aspects of this compound is its versatility in drug design. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological properties. For instance, modifications to the cyclopentane ring or the sulfonamide group can lead to compounds with improved bioavailability, reduced toxicity, or targeted action against specific biological pathways.

Recent advancements in computational chemistry and molecular modeling have further accelerated the discovery of new derivatives of Cyclopentanesulfonamide. These techniques allow researchers to predict the binding interactions between the compound and biological targets with high accuracy. This has led to the identification of novel lead compounds that are being optimized for clinical applications. For example, studies have shown that certain derivatives of Cyclopentanesulfonamide exhibit potent inhibitory effects on enzymes involved in cancer cell proliferation and metabolism.

The synthesis of Cyclopentanesulfonamide and its derivatives involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include sulfonylation of cyclopentanone followed by nucleophilic substitution with ammonia or an amine derivative. Advances in catalytic methods have also enabled more efficient and environmentally friendly synthetic pathways, reducing the environmental impact of producing this compound.

Beyond its pharmaceutical applications, Cyclopentanesulfonamide has shown promise in material science and industrial chemistry. Its unique structural features make it a suitable candidate for developing new polymers, coatings, and specialty chemicals. The sulfonamide group can enhance the thermal stability and mechanical strength of polymers, making them more suitable for high-performance applications. Additionally, derivatives of Cyclopentanesulfonamide have been explored as corrosion inhibitors and flame retardants due to their ability to form stable complexes with metal ions and organic substrates.

The biological activity of Cyclopentanesulfonamide has been thoroughly investigated in various preclinical studies. Research indicates that this compound exhibits broad-spectrum antimicrobial properties, making it effective against both Gram-positive and Gram-negative bacteria. Furthermore, it has demonstrated anti-inflammatory effects by modulating key signaling pathways involved in immune responses. These findings suggest that Cyclopentanesulfonamide could be a valuable component in combination therapies targeting infectious diseases and chronic inflammatory conditions.

In conclusion, Cyclopentanesulfonamide (CAS No: 73945-39-8) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and industrial applications. Its unique structural features and versatile reactivity make it a valuable scaffold for drug discovery and material innovation. As research continues to uncover new derivatives and applications, the importance of this compound is likely to grow further, solidifying its role as a cornerstone in modern chemical research.